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Compound Name: Strontium oxalate

Cat. No.: B1213420 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the solubility of strontium oxalate
(SrC₂O₄) in various solvents. It is intended to serve as a technical resource, offering

quantitative data, detailed experimental protocols, and visual representations of the underlying

chemical principles governing its dissolution.

Introduction to Strontium Oxalate
Strontium oxalate is an inorganic compound that presents as a white, crystalline powder.[1][2]

It is known for its low solubility in water, a characteristic that makes it useful in specific

applications such as pyrotechnics for producing red colors, and in ceramics to enhance

mechanical and thermal stability.[3][4] In research and pharmaceutical development,

understanding the solubility of sparingly soluble salts like strontium oxalate is critical for

processes including controlled release in drug delivery systems, synthesis of other strontium

compounds, and analytical chemistry.[4][5] This guide details its solubility profile across

different solvent systems and the methodologies for its determination.

Quantitative Solubility Data
The solubility of strontium oxalate is highly dependent on the solvent and temperature. Below

is a summary of available quantitative data.

Table 1: Solubility of Strontium Oxalate in Various Solvents
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Solvent
System

Temperature
Solubility (g /
100 mL)

Solubility (g /
L)

Reference

Water 18 °C 0.0046 g 0.046 g [3]

Water ~25 °C 0.005 g 0.05 g [6][7][8]

Water 100 °C 5.0 g 50 g [3]

3.5% Acetic Acid ~25 °C 0.0526 g 0.526 g [3][6]

23% Acetic Acid ~25 °C 0.087 g 0.87 g [3]

25% Acetic Acid ~25 °C ~0.091 g ~0.91 g [6][9]

Dilute HCl Ambient Readily Soluble Not Quantified [8]

Dilute HNO₃ Ambient Readily Soluble Not Quantified [8]

Note: The significant increase in water solubility at 100°C is noted from the available literature

but should be treated with caution as it represents a substantial deviation from its room

temperature solubility.

2.1 Solubility Product (Ksp)

The solubility product constant (Ksp) is an equilibrium constant for a solid substance dissolving

in an aqueous solution. It represents the level at which a solute dissolves in solution. The

reported Ksp values for strontium oxalate vary across different sources, which may be

attributed to different experimental conditions.

Table 2: Reported Solubility Product (Ksp) Values for Strontium Oxalate at ~25 °C
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Ksp Value Reference

5.6 x 10⁻⁸ [6][7][9]

5.0 x 10⁻⁸ [10]

8.1 x 10⁻⁸ [11]

1.5 x 10⁻⁷ [12]

1.6 x 10⁻⁷ [13]

Factors Influencing Solubility
3.1 Effect of pH

The solubility of strontium oxalate is significantly influenced by pH.[14] In acidic solutions, the

oxalate ion (C₂O₄²⁻), which is the conjugate base of the weak acid oxalic acid, becomes

protonated to form the hydrogen oxalate ion (HC₂O₄⁻) and subsequently oxalic acid (H₂C₂O₄).

[14] This reaction decreases the concentration of free oxalate ions in the solution. According to

Le Châtelier's principle, the dissolution equilibrium of SrC₂O₄ shifts to the right to replenish the

oxalate ions, resulting in a marked increase in solubility.[14] Strontium oxalate is therefore

readily soluble in dilute mineral acids like HCl and HNO₃.[7][8]

Conversely, in neutral or alkaline solutions, the oxalate ion concentration is not reduced by

protonation, and the solubility remains low. At very high pH levels (e.g., >12), strontium

solubility is generally low due to the potential precipitation of other strontium species.[15][16]
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Caption: Logical diagram of the effect of acidic pH on strontium oxalate solubility.

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of sparingly soluble compounds like strontium oxalate
requires precise experimental methods. The "shake-flask" method is widely regarded as the

gold standard for its accuracy.[17]

4.1 Shake-Flask Method

This equilibrium solubility method involves saturating a solvent with a solute and measuring the

concentration of the dissolved substance.[17]
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Principle: An excess amount of solid strontium oxalate is agitated in a chosen solvent system

at a constant temperature for a sufficient period to reach equilibrium. Once equilibrium is

established, the solid and liquid phases are separated, and the concentration of dissolved

strontium oxalate in the supernatant is quantified.[17]

Detailed Protocol:

Preparation: Add an excess amount of finely powdered strontium oxalate to a flask

containing the solvent of interest (e.g., deionized water, buffer of a specific pH). The excess

solid is crucial to ensure that saturation is achieved and maintained.[17]

Equilibration: Seal the flask and place it in a constant-temperature shaker or water bath.

Agitate the suspension for a predetermined period, typically 24 to 72 hours, to ensure that

the dissolution equilibrium is reached.[17]

Phase Separation: After equilibration, allow the suspension to settle. Carefully withdraw a

sample of the supernatant. It is critical to filter the sample immediately using a syringe filter

(e.g., 0.22 µm pore size) to remove all undissolved solid particles. The filtration and

subsequent handling should be performed at the same temperature as the equilibration to

prevent precipitation or further dissolution.[17]

Analysis: Analyze the concentration of strontium or oxalate in the clear filtrate. Common

analytical techniques include:

Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Atomic

Absorption Spectroscopy (AAS) to determine the concentration of strontium ions.

High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy to quantify

the oxalate concentration.[17]

Gravimetric Analysis: Evaporation of the solvent and weighing the residual solid, though

this is less common for sparingly soluble salts.[17]

Calculation: Calculate the solubility from the measured concentration of the dissolved ions,

expressing the result in units such as g/L or mol/L.
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1. Preparation
Add excess SrC2O4 solid
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2. Equilibration
Agitate at constant temperature

(e.g., 24-72 hours).

3. Phase Separation
Settle suspension, then filter

supernatant (e.g., 0.22µm filter).

4. Analysis
Quantify [Sr2+] or [C2O4_2-]
in filtrate via ICP, HPLC, etc.

5. Calculation
Determine solubility

(e.g., in g/L or mol/L).
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Caption: Experimental workflow for the Shake-Flask solubility determination method.
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4.2 Other Methodologies

Conductometric Method: This technique is suitable for sparingly soluble ionic compounds. It

involves measuring the electrical conductivity of a saturated solution. Since the conductivity

is proportional to the concentration of dissolved ions, the solubility can be calculated using

the molar ionic conductivities of Sr²⁺ and C₂O₄²⁻.[18]

Radiotracer Method: This highly sensitive method can be used if a radiolabeled version of

strontium oxalate is available. The activity of a saturated solution is measured, and from

the known specific activity of the compound, the amount dissolved can be calculated with

high accuracy, even at very low concentrations.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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